N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-3-(4-fluorophenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H17FN2OS2/c19-12-5-7-13(8-6-12)23-10-9-17(22)21-18-15(11-20)14-3-1-2-4-16(14)24-18/h5-8H,1-4,9-10H2,(H,21,22)
• InChI Key: GGBBPNDGVXOGEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)CCSC3=CC=C(C=C3)F)C#N
• Molecular Formula: C18H17FN2OS2
• Molecular Weight: 360.5 g/mol

Description

“N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound in the literature.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a tetrahydrobenzo[b]thiophen-2-yl group, a cyano group, a fluorophenyl group, and a propanamide group.

Scientific Research Applications

Synthesis and Chemical Properties

Novel Synthesis and Structural Characterization N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide has been a subject of synthesis and structural characterization in various studies. A notable work demonstrated the synthesis of N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide, showcasing the process involved in acylation reactions and highlighting the compound's structural aspects through IR, 1H NMR, MS, elemental analysis, and X-ray single-crystal diffraction methods (Wang et al., 2014). This type of work lays the foundation for understanding the chemical properties and potential applications of these compounds.

Biological Activities and Applications

Antitumor and Anticancer Properties Several studies have investigated the antitumor and anticancer potential of derivatives of N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-3-((4-fluorophenyl)thio)propanamide. For instance, compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide showed significant in vitro antiproliferative activity against various human cancer cell lines, suggesting their potential as anticancer agents (Shams et al., 2010). Another study highlighted the synthesis of a series of novel antimicrobial acyclic and heterocyclic dyes and their precursors based on these systems, indicating their diverse biological activities and potential applications in dyeing and/or textile finishing (Shams et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not mentioned in the available literature. It’s possible that the compound could have biological activity, given the presence of functional groups often found in bioactive compounds.

Future Directions

The potential applications and future directions for this compound are not mentioned in the available literature. Given its complex structure and the presence of several functional groups, it could be of interest in various fields such as medicinal chemistry or materials science.